Cas no 946226-29-5 (2-(4-fluorophenyl)-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide)
946226-29-5 structure
Product Name:2-(4-fluorophenyl)-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide
CAS No:946226-29-5
MF:C18H22FN5O3S
MW:407.462385654449
CID:5751511
PubChem ID:25285428
Update Time:2023-11-22
2-(4-fluorophenyl)-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- AKOS024498824
- 2-(4-fluorophenyl)-N-(2-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)ethyl)acetamide
- VU0636084-1
- 2-(4-fluorophenyl)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide
- F5110-0239
- 946226-29-5
- 2-(4-fluorophenyl)-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide
-
- Inchi: 1S/C18H22FN5O3S/c19-16-4-2-15(3-5-16)14-17(25)20-8-13-28(26,27)24-11-9-23(10-12-24)18-21-6-1-7-22-18/h1-7H,8-14H2,(H,20,25)
- InChI Key: VQTZUIINRGLBIM-UHFFFAOYSA-N
- SMILES: S(CCNC(CC1C=CC(=CC=1)F)=O)(N1CCN(C2N=CC=CN=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 407.14273892g/mol
- Monoisotopic Mass: 407.14273892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 7
- Complexity: 593
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 104Ų
2-(4-fluorophenyl)-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5110-0239-2μmol |
2-(4-fluorophenyl)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide |
946226-29-5 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5110-0239-5μmol |
2-(4-fluorophenyl)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide |
946226-29-5 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5110-0239-10μmol |
2-(4-fluorophenyl)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide |
946226-29-5 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5110-0239-20μmol |
2-(4-fluorophenyl)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide |
946226-29-5 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5110-0239-1mg |
2-(4-fluorophenyl)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide |
946226-29-5 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5110-0239-2mg |
2-(4-fluorophenyl)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide |
946226-29-5 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5110-0239-3mg |
2-(4-fluorophenyl)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide |
946226-29-5 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5110-0239-4mg |
2-(4-fluorophenyl)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide |
946226-29-5 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5110-0239-5mg |
2-(4-fluorophenyl)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide |
946226-29-5 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5110-0239-10mg |
2-(4-fluorophenyl)-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)acetamide |
946226-29-5 | 10mg |
$79.0 | 2023-09-10 |
2-(4-fluorophenyl)-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)acetamide Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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